3-(4-methylphenyl)-5-phenylthieno[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 3-(4-methylphenyl)-5-phenylthieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C19H14N2OS/c1-13-7-9-15(10-8-13)21-12-20-18-17(19(21)22)16(11-23-18)14-5-3-2-4-6-14/h2-12H,1H3
• InChI Key: NREXVKUZTGAIAH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C=NC3=C(C2=O)C(=CS3)C4=CC=CC=C4
• Molecular Formula: C19H14N2OS
• Molecular Weight: 318.4 g/mol

Description

Synthesis Analysis

The synthesis of derivatives similar to 3-(4-methylphenyl)-5-phenylthieno[2,3-d]pyrimidin-4(3H)-one typically involves the aza-Wittig reaction as a key step. For example, the synthesis of derivatives of Pyrido[4,3-d]pyrimidin-4(3H)-one through an aza-Wittig reaction has been detailed, involving the reaction of iminophosphorane with phenyl isocyanate leading to various substituted products (Liu, He, Ren, & Ding, 2006). A similar approach can be presumed for the synthesis of 3-(4-methylphenyl)-5-phenylthieno[2,3-d]pyrimidin-4(3H)-one compounds.

Molecular Structure Analysis

The structural confirmation of these compounds often involves comprehensive analytical techniques like IR, 1H- and 13C-NMR, and X-ray diffraction. For instance, the structure of related compounds has been confirmed using these methods, ensuring the correct synthesis and identification of the targeted molecular framework (Liu, He, & Ding, 2007).

Chemical Reactions and Properties

These compounds typically undergo reactions characteristic of pyrimidinones, such as the aza-Wittig reaction leading to various substituted derivatives. The reactivity can be influenced by different substituents on the thieno[2,3-d]pyrimidin-4(3H)-one core, affecting their chemical behavior and potential applications.

Physical Properties Analysis

The physical properties, such as solubility, melting point, and crystalline structure, are crucial for understanding the applications and handling of these compounds. However, specific details on the physical properties of 3-(4-methylphenyl)-5-phenylthieno[2,3-d]pyrimidin-4(3H)-one were not provided in the available literature. Generally, these properties would be determined through standard laboratory techniques following synthesis.

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and interactions with other molecules, are determined by the functional groups and overall structure of the compound. While specific reactions and properties of 3-(4-methylphenyl)-5-phenylthieno[2,3-d]pyrimidin-4(3H)-one were not detailed, related studies suggest they share common reactivity patterns typical for thienopyrimidinones, such as participation in aza-Wittig reactions and potential for pharmaceutical relevance (Shi et al., 2018).